Betaine monohydrate

Specification

• CAS No.: 17146-86-0
• Molecular Formula: C5H12NO2.HO
• Molecular Weight: 135.16 g/mol
• IUPAC Name: 2-(trimethylazaniumyl)acetate;hydrate
• Standard InChI: InChI=1S/C5H11NO2.H2O/c1-6(2,3)4-5(7)8;/h4H2,1-3H3;1H2
• Standard InChI Key: NJZRLXNBGZBREL-UHFFFAOYSA-N
• SMILES: C[N+](C)(C)CC(=O)[O-].O
• Canonical SMILES: C[N+](C)(C)CC(=O)O.[OH-]

Introduction

CHEMICAL PROPERTIES AND STRUCTURE

Chemical Identity and Molecular Structure

Betaine monohydrate has the molecular formula C5H13NO3 and a molecular weight of 135.16 g/mol. Its linear formula can be represented as (CH3)3NCH2CO2H·OH. The structure consists of a betaine molecule (trimethylglycine) with one associated water molecule.

Table 1: Chemical and Physical Properties of Betaine Monohydrate

Property	Details
Chemical Formula	C5H13NO3
Molecular Weight	135.16 g/mol
CAS Number	590-47-6
Linear Formula	(CH3)3NCH2CO2H·OH
Physical Appearance	White crystals or crystalline powder
Storage Temperature	2-8°C
Loss on Drying	11% to 13.5% (140°C, 3 hrs)
Stability	Stable under recommended storage conditions

Physical Characteristics

Betaine monohydrate displays excellent water solubility, a critical property for its biological functions. Solubility testing reveals it can dissolve in water at concentrations of 0.1 g/mL, forming clear, colorless solutions. More extensive solubility data indicates water solubility exceeding 100 g/100 mL, highlighting its strongly hydrophilic nature.

Table 2: Solubility Properties of Betaine Monohydrate

Solvent	Solubility	Appearance of Solution
Water	0.1 g/mL	Clear, colorless
Water	>100 g/100 mL	-

The compound exhibits a characteristic loss on drying of 11% to 13.5% when heated at 140°C for 3 hours, corresponding to its water content as a monohydrate. For optimal preservation, storage temperatures between 2-8°C are recommended.

Parameter	Specification
Assay Percent Range	99+%
Purity Range	99.0 to 101.0% (on dry substance)
Color	White
Loss on Drying	11% to 13.5% (140°C, 3 hrs)
Infrared Spectrum	Authentic
Transmittance	95% min. (c=10, 430nm) 1cm cell

These stringent quality parameters ensure consistent performance in research, industrial, and clinical applications.

BIOLOGICAL FUNCTIONS AND MECHANISMS

Role as an Osmolyte

The primary biological function of betaine monohydrate is as an organic osmolyte, helping maintain normal cell volume under conditions of osmotic stress. This property allows betaine to accumulate to molar concentrations within cells without disrupting cellular functions.

The fundamental role of betaine in microorganisms and plant cells is protection from inactivation due to osmotic stress. When plants are exposed to hostile environmental conditions such as drought, high salinity, or unfavorable temperatures, betaine synthesis increases in cell mitochondria to counteract these stressors.

Table 4: Biological Functions of Betaine Monohydrate

Function	Description
Osmolyte	Maintains normal cell volume under osmotic stress; can accumulate to molar concentrations
Protein Stabilization	Acts as a "chemical chaperone," protecting against protein denaturation
Methyl Donation	Provides methyl groups for homocysteine remethylation to form methionine
Water Balance Regulation	Increases water retention in cells; protects intracellular enzymes

Betaine's osmolytic action results from its dipolar structure and excellent water solubility. Studies demonstrate that betaine exhibits minimal interaction with enzyme functions and metabolic processes in cells, showing very low potential to bind to protein surfaces. This allows cells to control water surface tension without affecting lipase stabilization or other critical enzyme functions.

Protein Stabilization Properties

Beyond its role as an osmolyte, betaine monohydrate functions as a "chemical chaperone," providing significant protection against protein denaturation. It is particularly effective at countering the denaturing effects of urea, which represents an important function in the renal medulla where urea concentrations can be elevated. This property enables betaine to preserve protein structure and function under various stress conditions.

Methyl Donor Activity

Betaine serves as one of the only compounds (alongside methylfolate) that provides methyl groups for homocysteine remethylation. This critical biochemical reaction is catalyzed by the enzyme betaine-homocysteine S-methyltransferase, which uses betaine as the methyl donor to convert homocysteine to methionine, producing dimethylglycine as a byproduct.

This methyltransferase enzyme likely helps maintain cellular osmotic equilibrium by regulating betaine concentration, with inhibition of this enzyme reducing betaine degradation. This dual role as both osmolyte and methyl donor reflects the multifunctional nature of betaine in biological systems.

Kidney Function and Water Balance

Betaine plays its primary osmolyte role in kidney tissue, protecting mammalian kidney medulla cells from osmotic stress and enabling control of concentration gradients and accumulation of metabolic waste products in urine. It can accumulate in human kidneys, protecting cells from high concentrations of electrolytes and urea.

Furthermore, betaine increases water retention in cells by replacing inorganic salts and protecting intracellular enzymes from osmotic pressure or temperature-induced inactivation. Its regulatory role in water balance and movement through epithelial tissue makes it crucial for maintaining proper kidney function.

APPLICATIONS AND USES

Research Applications

Betaine monohydrate has been utilized in various research contexts:

• As a component in the preparation of KLA buffer for polymerase chain reaction (PCR) protocols

• In studies investigating its effects on K_m and V_max of human aldose reductase

• In research examining its effects on the growth of A549 lung cancer both in vitro and in vivo

Industrial Applications

In industrial settings, betaine monohydrate demonstrates valuable properties for various applications:

• Its compatibility with a wide range of formulations contributes to the stability and functionality of products

• When combined with glycerol at a molar ratio of 1:2, betaine monohydrate forms a Deep Eutectic Solvent (DES) capable of extracting palmitic acid from palm oil

• Its stability and handling properties make it suitable for various formulation processes

Animal Nutrition

Betaine is widely employed as a feed additive in animal nutrition, primarily as a substitute for choline chloride, which is generally considered hygroscopic and difficult to process. The biological equivalence of different betaine sources makes betaine monohydrate a valuable option in feed formulations for various animal species.

HEALTH BENEFITS AND CLINICAL SIGNIFICANCE

Cardiovascular Health Considerations

A study investigating the impact of a whole-grain food diet (high in betaine) on 79 healthy participants over four weeks showed significant increases in plasma betaine concentrations and its metabolites, accompanied by significant decreases in plasma homocysteine and LDL cholesterol levels.

Liver Protection

Betaine has demonstrated potential benefits for liver function and protection against liver damage. In one study, a betaine-treated group showed alleviation of inflammation and steatosis, decreased enlarged mitochondria, and improvements in liver health markers. These findings suggest potential therapeutic applications in liver disorders.

RESEARCH FINDINGS AND FUTURE DIRECTIONS

Stability Research

Investigations into the stability of betaine in nutritional formulations have yielded important insights. In one experiment examining premixes containing vitamin A and betaine, a storage period of 6 months under normal storage temperatures resulted in approximately 25% reduction in vitamin A content. This highlights important considerations for formulation stability when incorporating betaine monohydrate with other nutrients.

Future Research Directions

While our understanding of betaine monohydrate has advanced significantly, several areas warrant further investigation:

• Optimal dosage and administration protocols for various health applications

• Synergistic effects of betaine with other nutrients and bioactive compounds

• Specific mechanisms underlying betaine's effects on exercise performance and muscle function

• Expanded therapeutic applications in metabolic, cardiovascular, and liver disorders

• Long-term safety profiles for various supplementation regimens